Cas no 1381941-36-1 (5-Bromo-2-ethylpyridin-4-amine)

5-Bromo-2-ethylpyridin-4-amine is a brominated pyridine derivative featuring an ethyl substituent at the 2-position and an amine group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The bromine atom enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The amine group offers a handle for further functionalization, making it valuable for constructing complex heterocyclic frameworks. Its well-defined structure and high purity ensure consistent performance in research and industrial applications. Suitable for use under controlled conditions, it is commonly handled in inert atmospheres to preserve stability.
5-Bromo-2-ethylpyridin-4-amine structure
1381941-36-1 structure
Product Name:5-Bromo-2-ethylpyridin-4-amine
CAS No:1381941-36-1
MF:C7H9BrN2
MW:201.063760519028
CID:1095471
PubChem ID:73554858
Update Time:2025-10-30

5-Bromo-2-ethylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-ethylpyridin-4-amine
    • 5-Bromo-2-ethyl-4-pyridinamine
    • SCHEMBL16367867
    • A886296
    • 1381941-36-1
    • DB-107414
    • Inchi: 1S/C7H9BrN2/c1-2-5-3-7(9)6(8)4-10-5/h3-4H,2H2,1H3,(H2,9,10)
    • InChI Key: ZOLWVEIUXPYPID-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C=C1N)CC

Computed Properties

  • Exact Mass: 199.99491g/mol
  • Monoisotopic Mass: 199.99491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 38.9Ų

5-Bromo-2-ethylpyridin-4-amine Pricemore >>

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